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Abstract
6,6-Kestotetraose is a non-reducing tetrasaccharide belonging to the fructooligosaccharide

(FOS) family. This technical guide provides a comprehensive overview of its chemical structure,

and available physicochemical properties. Due to the limited specific experimental data for 6,6-
Kestotetraose, this guide also draws upon information from closely related FOS compounds to

provide a broader context for its potential characteristics and biological significance. This

document aims to serve as a foundational resource for researchers and professionals in drug

development and related scientific fields.

Chemical Structure and Identification
6,6-Kestotetraose is a fructan composed of a sucrose molecule (a disaccharide of glucose

and fructose) linked to two additional fructose units. The linkages are β(2→6) glycosidic bonds,

forming a linear chain.

Table 1: Chemical Identifiers for 6,6-Kestotetraose[1]
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Identifier Value

IUPAC Name

α-D-Glucopyranosyl-(1→2)-β-D-fructofuranosyl-

(6→2)-β-D-fructofuranosyl-(6→2)-β-D-

fructofuranoside

Molecular Formula C24H42O21

SMILES

OC[C@H]1O--INVALID-LINK----INVALID-LINK--

--INVALID-LINK--O[C@]2(CO)O[C@]3(CO)O--

INVALID-LINK--O--INVALID-LINK----INVALID-

LINK--[C@@H]4O)--INVALID-LINK--

[C@@H]3O">C@--INVALID-LINK--[C@@H]1O

InChI

InChI=1S/C24H42O21/c25-1-8-

12(30)16(34)20(38)22(42-8)45-24(7-

29)19(37)15(33)11(4-40-23(6-

28)18(36)14(32)10(3-39-22)44-24)43-23

Physicochemical Properties
Experimental data for the physicochemical properties of 6,6-Kestotetraose are not readily

available in the surveyed literature. However, based on the properties of other

fructooligosaccharides, it is expected to be a white, water-soluble powder. The molecular

weight of 6,6-Kestotetraose is 666.58 g/mol . For comparison, data for the related

trisaccharide, 6-Kestose, is provided below.

Table 2: Computed Physicochemical Properties of 6-Kestose (Trisaccharide)[2]
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Property Value

Molecular Weight 504.44 g/mol

Molecular Formula C18H32O16

XLogP3-AA -4.3

Hydrogen Bond Donor Count 12

Hydrogen Bond Acceptor Count 16

Rotatable Bond Count 13

Exact Mass 504.169034 g/mol

Monoisotopic Mass 504.169034 g/mol

Topological Polar Surface Area 278 Å²

Heavy Atom Count 34

Experimental Protocols
Specific experimental protocols for the synthesis, purification, and analysis of 6,6-
Kestotetraose are not detailed in the available literature. However, general methodologies for

fructooligosaccharides can be adapted.

Enzymatic Synthesis
The synthesis of 6,6-Kestotetraose can be achieved through the transfructosylation activity of

β-fructofuranosidases or levansucrases. These enzymes catalyze the transfer of fructosyl units

from a donor substrate, typically sucrose, to an acceptor molecule. By controlling the enzyme,

substrate concentration, and reaction conditions, the formation of specific FOS, including

kestotetraoses, can be favored.

A general workflow for the enzymatic synthesis of fructooligosaccharides is depicted below:
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General Workflow for Enzymatic FOS Synthesis
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Caption: General workflow for the enzymatic synthesis of fructooligosaccharides.

Purification
Purification of 6,6-Kestotetraose from the reaction mixture, which typically contains a range of

FOS with varying degrees of polymerization as well as monosaccharides and residual sucrose,

can be achieved using chromatographic techniques. Size-exclusion chromatography (SEC) is a

common method for separating oligosaccharides based on their molecular size.

Analysis
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The analysis and characterization of 6,6-Kestotetraose can be performed using a combination

of analytical techniques:

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection

(HPAEC-PAD): This is a highly sensitive method for the separation and quantification of

carbohydrates.

Mass Spectrometry (MS): Provides information on the molecular weight and can be used for

structural elucidation through fragmentation analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

the detailed structural characterization of oligosaccharides, including the determination of

glycosidic linkages and stereochemistry.

Biological Activity and Potential Applications
While specific studies on the biological activity of 6,6-Kestotetraose are limited, as a member

of the fructooligosaccharide family, it is expected to exhibit prebiotic properties.

Prebiotic Activity
Prebiotics are non-digestible food ingredients that beneficially affect the host by selectively

stimulating the growth and/or activity of one or a limited number of bacteria in the colon, thus

improving host health. FOS are well-known prebiotics that can be fermented by beneficial gut

bacteria, such as Bifidobacterium and Lactobacillus species. This fermentation process leads

to the production of short-chain fatty acids (SCFAs), such as butyrate, propionate, and acetate,

which have numerous health benefits.

The general pathway of FOS metabolism by gut microbiota is illustrated below:
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General Metabolic Pathway of FOS in the Gut
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Caption: Simplified pathway of FOS metabolism by gut microbiota.

Potential Applications in Drug Development
The potential prebiotic properties of 6,6-Kestotetraose make it a candidate for investigation in

the context of:

Modulation of the gut microbiome: Its ability to selectively promote the growth of beneficial

bacteria could be harnessed to address dysbiosis-related conditions.

Adjuvant therapy: By improving gut health, it could potentially enhance the efficacy and

tolerability of certain drugs.

Functional food and nutraceutical development: As a prebiotic ingredient.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15193759?utm_src=pdf-body-img
https://www.benchchem.com/product/b15193759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
6,6-Kestotetraose is a fructooligosaccharide with potential applications as a prebiotic. While

specific experimental data on its physicochemical properties and biological activities are

currently scarce, this guide provides a foundational understanding based on its chemical

structure and the known characteristics of related FOS compounds. Further research is

warranted to fully elucidate the specific properties and therapeutic potential of this particular

tetrasaccharide. This will require the development of specific synthesis and purification

protocols to enable detailed in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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